Cas no 80632-53-7 (1-Cyclohexene-1-aceticacid, a-cyano-, methyl ester)

• Product name: 1-Cyclohexene-1-aceticacid, a-cyano-, methyl ester
• CAS No: 80632-53-7
• MF: C₁₀H₁₃NO₂
• MW: 179.21572
• CID: 732327
• PubChem ID: 4051647

1-Cyclohexene-1-aceticacid, a-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-aceticacid, a-cyano-, methyl ester
• methyl 2-cyano-2-(cyclohexen-1-yl)acetate
• methyl alpha-cyano-1-cyclohexene-1-acetate
• AKOS022505346
• DTXSID101001353
• 1-Cyclohexene-1-aceticacid,a-cyano-,methyl ester
• SS7WA2J9ZQ
• EINECS 279-519-1
• 80632-53-7
• methyl 2-cyano-2-(cyclohex-1-en-1-yl)acetate
• NS00060843
• METHYL 2-CYANO-2-(1-CYCLOHEXEN-1-YL)ACETATE
• 1-CYCLOHEXENE-1-ACETIC ACID, .ALPHA.-CYANO-, METHYL ESTER
• UNII-SS7WA2J9ZQ
• Methyl cyano(cyclohex-1-en-1-yl)acetate

• Inchi： InChI=1S/C10H13NO2/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h5,9H,2-4,6H2,1H3
• InChI Key： PZHBBPQFEOOLQL-UHFFFAOYSA-N
• SMILES： COC(=O)C(C#N)C1=CCCCC1

Computed Properties

• Exact Mass: 179.095
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• Surface Charge: 0
• XLogP3: 1.8
• Tautomer Count: nothing

Experimental Properties

• Density: 1.098
• Boiling Point: 280.4°Cat760mmHg
• Flash Point: 127.5°C
• Refractive Index: 1.493
• PSA: 50.09000
• LogP: 1.79958